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Compound of Interest

Compound Name: 2-Mercaptobenzimidazole

Cat. No.: B194830

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and
structural characteristics of 2-Mercaptobenzimidazole (2-MBI). The information is curated for
professionals in research and development who require detailed chemical data, including
experimental protocols and visual representations of its molecular behavior.

Chemical and Physical Properties

2-Mercaptobenzimidazole presents as a white to yellow crystalline or cream-colored powder
with a slight odor.[1][2] It is an organosulfur and amine compound.[2] Key quantitative data are
summarized in Table 1 for ease of reference.
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Property Value Source
1,3-dihydrobenzimidazole-2-

IUPAC Name _ [1]
thione

CAS Number 583-39-1 [1]

Molecular Formula C7HeN2S [1112][3]

Molecular Weight 150.20 g/mol [1]

Melting Point 300-304 °C (577-579 °F) [11[21[41[5]

Boiling Point 270.6 £ 23.0 °C (Predicted) [2]

Density 1.42 g/cm3 [1][5]

. Insoluble in water (less than 1
Solubility [1112][5]

mg/mL at 23.5 °C)

Vapor Pressure

30.2 mmHg at 142 °F

[1]5]

pKa

Data available in IUPAC
Digitized pKa Dataset

[1]

Chemical Structure and Tautomerism

2-Mercaptobenzimidazole consists of a bicyclic structure where a benzene ring is fused to an

imidazole ring.[6] A key structural feature is the presence of a mercapto (thiol, -SH) group at the

2-position of the imidazole ring.[3][7][8]

This compound is known to exist in two tautomeric forms: the thiol and the thione forms.[3][8]

The thione form is considered the predominant tautomer in the solid state.[9][10] This

tautomerism is a critical aspect of its reactivity and chemical behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Mercaptobenzimidazole | C7TH6N2S | CID 707035 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. 2-Mercaptobenzimidazole CAS#: 583-39-1 [m.chemicalbook.com]
e 3.iasj.rdd.edu.iq [iasj.rdd.edu.iq]
e 4. 2-Mercaptobenzimidazole | 583-39-1 [chemicalbook.com]

e 5. 2-MERCAPTOBENZIMIDAZOLE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

e 6. researchgate.net [researchgate.net]
e 7. nbinno.com [nbinno.com]

e 8. ijmrhs.com [ijmrhs.com]

e 9. journals.iucr.org [journals.iucr.org]

e 10. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [An In-depth Technical Guide to 2-
Mercaptobenzimidazole: Chemical Properties and Structure]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b194830#2-
mercaptobenzimidazole-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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